Cas no 2093406-85-8 (5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole
• CAS No: 2093406-85-8
• MF: C₈H₇ClN₂S
• MW: 198.672579050064
• CID: 5722055
• PubChem ID: 65710769
• Update Time: 2025-05-20

5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• F8884-0849
• AKOS015050468
• 5-(chloromethyl)-3-thiophen-2-yl-1H-pyrazole
• 2093406-85-8
• 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole
• 1H-Pyrazole, 3-(chloromethyl)-5-(2-thienyl)-

• Inchi： 1S/C8H7ClN2S/c9-5-6-4-7(11-10-6)8-2-1-3-12-8/h1-4H,5H2,(H,10,11)
• InChI Key： CTRCRHKPYJSEGH-UHFFFAOYSA-N
• SMILES： ClCC1=CC(C2=CC=CS2)=NN1

Computed Properties

• Exact Mass: 198.0018471g/mol
• Monoisotopic Mass: 198.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.385±0.06 g/cm3(Predicted)
• Boiling Point: 393.7±32.0 °C(Predicted)
• pka: 12.40±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole

Introduction to 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2093406-85-8)

5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2093406-85-8) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural framework and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its role in medicinal chemistry, particularly as a scaffold for developing drugs targeting various diseases. The presence of both a chloromethyl group and a thiophenyl ring in its structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry and drug discovery.

The chloromethyl substituent on the pyrazole ring enhances the electrophilicity of the molecule, allowing for further functionalization through nucleophilic addition reactions. This property is particularly useful in constructing more complex molecular architectures, such as those found in active pharmaceutical ingredients (APIs). On the other hand, the thiophen-2-yl moiety introduces sulfur into the system, which can influence both the electronic and steric properties of the molecule. Thiophene derivatives are known for their broad spectrum of biological activities, including antiviral, anti-inflammatory, and anticancer effects.

Recent advancements in synthetic methodologies have enabled more efficient access to 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole, making it more accessible for research applications. One notable approach involves the palladium-catalyzed cross-coupling reactions between halogenated pyrazoles and thiophene derivatives, which provides a straightforward route to this compound. Additionally, modern computational techniques have been employed to optimize synthetic pathways and predict the biological behavior of this compound with high accuracy.

In terms of biological activity, 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in human diseases. For instance, studies have shown that this compound exhibits inhibitory effects on enzymes such as kinases and phosphodiesterases, which are key targets in cancer therapy. The combination of the chloromethyl group and the thiophenyl ring may also contribute to its ability to interact with biological targets in a dual-mode fashion, potentially enhancing its therapeutic efficacy.

The thiophen-2-yl moiety has been particularly studied for its role in modulating enzyme activity through sulfur-rich interactions. Sulfur-containing compounds are known to exhibit strong binding affinities with biological targets due to their ability to form stable coordination bonds with metal ions and participate in hydrogen bonding networks. This characteristic makes 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole a promising candidate for further development as a drug candidate or as a tool compound in biochemical research.

Moreover, the chloromethyl group provides a versatile handle for further derivatization, allowing chemists to explore different pharmacological profiles by introducing various nucleophiles. This flexibility has led to several derivative compounds being synthesized and tested for their biological activities. Some of these derivatives have shown promising results in preclinical studies, indicating potential therapeutic applications in areas such as neurodegenerative diseases and infectious disorders.

The synthesis of 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole also highlights the importance of green chemistry principles in modern drug discovery. Researchers have been exploring solvent-free reactions and catalytic systems that minimize waste and improve yields. These approaches not only make the synthesis more environmentally friendly but also reduce costs associated with large-scale production.

Recent computational studies have further elucidated the mechanistic pathways involving 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole, providing insights into how it interacts with biological targets at the molecular level. These studies have been instrumental in designing more effective derivatives by identifying key structural features that enhance binding affinity and selectivity. The integration of machine learning algorithms has also accelerated this process by predicting potential drug candidates based on large datasets of known bioactive compounds.

In conclusion, 5-(chloromethyl)-3-(thiophen-2-yl)-1H-pyrazole (CAS No. 2093406-85-8) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable building block for developing new drugs targeting various diseases. Advances in synthetic chemistry, computational biology, and green chemistry principles continue to enhance our ability to explore its full pharmacological potential.